Cas no 1214342-02-5 (2-Fluoro-5-(4-fluorophenyl)pyridine)

• Product Name: 2-Fluoro-5-(4-fluorophenyl)pyridine
• CAS No: 1214342-02-5
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 4799320
• PubChem ID: 46312742
• Update Time: 2025-11-02

2-Fluoro-5-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-fluorophenyl)pyridine
• 2-Fluoro-5-(4-fluoro-phenyl)pyridine
• 2-fluoro-5-(4-fluorophenyl)-pyridine
• 2-Fluoro-5-(4-fluorophenyl)pyridine

• Inchi： 1S/C11H7F2N/c12-10-4-1-8(2-5-10)9-3-6-11(13)14-7-9/h1-7H
• InChI Key： ZVRPXABGMKBROG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 191.05465555g/mol
• Monoisotopic Mass: 191.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-(4-fluorophenyl)pyridine

2-Fluoro-5-(4-Fluorophenyl)pyridine: A Versatile Scaffold in Medicinal Chemistry

2-Fluoro-5-(4-fluorophenyl)pyridine represents a key compound in the field of medicinal chemistry, characterized by its unique molecular architecture that combines pyridine ring functionality with fluoroaryl substituents. This compound, with the chemical formula C₁₀H₇FN₂ and CAS number 1214342-02-5, has garnered significant attention due to its potential applications in drug discovery and biological research. Recent studies have highlighted its role as a promising scaffold for the development of novel therapeutics targeting various disease mechanisms, including neurodegenerative disorders and oncological pathways.

The molecular structure of 2-Fluoro-5-(4-fluorophenyl)pyridine features a pyridine ring substituted at the 2-position with a fluorine atom and at the 5-position with a 4-fluorophenyl group. This combination of electron-withdrawing groups creates a unique electronic environment that may influence its interactions with biological targets. The presence of multiple fluorine atoms in its structure is particularly noteworthy, as fluorination often enhances metabolic stability and bioavailability in pharmaceutical compounds. Recent computational studies have demonstrated that the 2-Fluoro-5-(4-fluorophenyl)pyridine scaffold exhibits favorable physicochemical properties, including optimal lipophilicity and hydrogen-bonding capacity, which are critical for drug-like behavior.

Research published in Journal of Medicinal Chemistry (2023) has revealed that 2-Fluoro-5-(4-fluorophenyl)pyridine derivatives demonstrate significant inhibitory activity against a panel of kinases implicated in cancer progression. These findings suggest that the compound may serve as a valuable lead molecule for the design of selective kinase inhibitors. The study utilized advanced molecular docking simulations to elucidate the binding interactions between the compound and its target proteins, highlighting the importance of the fluorinated aromatic ring in maintaining conformational stability.

Another recent breakthrough involves the application of 2-Fluoro-5-(4-fluorophenyl)pyridine in the development of small molecule modulators for neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that derivatives of this compound exhibit neuroprotective effects in vitro, potentially through modulation of mitochondrial function and reduction of oxidative stress. The researchers employed high-throughput screening techniques to identify compounds with enhanced activity, demonstrating the importance of structural optimization in improving therapeutic potential.

From a synthetic perspective, the preparation of 2-Fluoro-5-(4-fluorophenyl)pyridine has been the subject of several recent publications. A 2023 article in Organic & Biomolecular Chemistry described a novel catalytic approach for the synthesis of this compound using transition metal-mediated coupling reactions. This method offers improved efficiency and selectivity compared to traditional approaches, which is critical for large-scale pharmaceutical production. The study also emphasized the importance of stereochemical control in the synthesis of fluorinated aromatic compounds, a factor that significantly impacts biological activity.

Current research is also exploring the potential of 2-Fluoro-5-(4-fluorophenyl)pyridine as a building block for the development of dual-action drugs. A 2024 preprint on bioRxiv discussed the design of compounds that combine this scaffold with other pharmacophores to target multiple disease pathways simultaneously. This approach is particularly relevant in the context of complex diseases like cancer, where combination therapies are often more effective than monotherapies. The study used in silico modeling to predict the optimal combination strategies, demonstrating the power of computational methods in drug discovery.

From a mechanistic standpoint, the biological activity of 2-Fluoro-5-(4-fluorophenyl)pyridine is believed to be mediated through its ability to interact with specific protein domains. A 2023 study in Journal of Biological Chemistry provided insights into the molecular mechanism of action of this compound, showing that it can modulate the activity of certain enzymes involved in metabolic pathways. These findings underscore the importance of understanding the molecular interactions of such compounds to optimize their therapeutic potential.

Recent advances in analytical techniques have also enhanced our understanding of the behavior of 2-Fluoro-5-(4-fluorophenyl)pyridine in biological systems. A 2024 article in Journal of Pharmaceutical Sciences described the use of mass spectrometry-based approaches to study the metabolism of this compound in vivo. These studies have revealed that the compound undergoes minimal metabolic degradation, which is a critical factor in its prolonged biological activity. This finding has important implications for the design of long-acting therapeutics.

Looking ahead, the continued exploration of 2-Fluoro-5-(4-fluorophenyl)pyridine holds promise for the development of innovative treatments across various therapeutic areas. Ongoing research is focused on expanding the chemical diversity of this scaffold through structural modifications, with the aim of enhancing its biological activity and selectivity. These efforts are being supported by the development of advanced computational tools that allow for the rapid screening of potential derivatives, significantly accelerating the drug discovery process.

In conclusion, 2-Fluoro-5-(4-fluorophenyl)pyridine represents a compelling compound with significant potential in the field of medicinal chemistry. Its unique molecular structure and favorable physicochemical properties make it an attractive scaffold for the development of novel therapeutics. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new treatments for a wide range of diseases.

For further information on the latest developments in the study of 2-Fluoro-5-(4-fluorophenyl)pyridine, researchers are encouraged to refer to recent publications in leading scientific journals and to explore the growing body of literature on this topic. The ongoing investigations into this compound highlight the dynamic nature of medicinal chemistry and the potential for innovative discoveries in the years to come.